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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the quantum yield and

photophysical properties of Cy5 acid (mono-SO3), a widely used far-red fluorescent dye. This

document is intended to be a core resource for researchers and professionals in the fields of

life sciences and drug development who utilize fluorescence-based techniques.

Core Photophysical Properties of Sulfo-Cy5
Carboxylic Acid
The monosulfonated version of Cy5 carboxylic acid, often referred to as sulfo-Cy5 carboxylic

acid, is a water-soluble dye engineered for stability and brightness in aqueous environments,

making it a popular choice for labeling biomolecules.[1][2] The addition of a sulfonate group

enhances its hydrophilicity, reducing aggregation-induced quenching and improving its

performance in biological applications.[2]

Quantitative Data Summary
The key photophysical parameters of sulfo-Cy5 carboxylic acid are summarized in the table

below. These values are crucial for experimental design, particularly in applications such as

fluorescence microscopy, flow cytometry, and single-molecule studies.
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Parameter Value Notes

Fluorescence Quantum Yield

(Φ)
0.28 In aqueous buffer (e.g., PBS)

Absorption Maximum (λ_abs_) ~646 nm In aqueous buffer

Emission Maximum (λ_em_) ~662 nm In aqueous buffer

Molar Extinction Coefficient (ε) 271,000 cm⁻¹M⁻¹ At 646 nm

Recommended Excitation 633 nm or 647 nm laser lines
Common laser lines that

provide efficient excitation

pH Sensitivity pH insensitive from pH 4 to 10
Stable fluorescence in a broad

physiological range

The quantum yield of Cy5 dyes can be influenced by several factors, including the viscosity of

the solvent and conjugation to other molecules. For instance, the quantum yield of Cy5 has

been reported to be around 0.27 in phosphate buffer.[3][4] When conjugated to DNA, a

quantum yield of 0.20 has been observed.[5] Generally, an increase in the number of sulfonate

groups can lead to higher quantum yields and improved photostability, primarily by reducing

dye aggregation in aqueous media.

Experimental Protocol: Measurement of Relative
Fluorescence Quantum Yield
The most common and reliable method for determining the fluorescence quantum yield of a

compound is the comparative method.[4][6][7] This technique involves comparing the

fluorescence intensity of the sample under investigation to that of a well-characterized standard

with a known quantum yield.

Principle
The comparative method is based on the assumption that two solutions (a standard and an

unknown sample) with identical absorbance at the same excitation wavelength will absorb the

same number of photons.[7] A ratio of their integrated fluorescence intensities will, therefore,

yield the ratio of their quantum yields.
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The relative quantum yield (Φ_s) of the sample can be calculated using the following equation:

Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s² / n_r²)

Where:

Φ is the quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

The subscripts s and r refer to the sample and the reference standard, respectively.

Materials and Equipment
Spectrofluorometer: Capable of recording corrected emission spectra.

UV-Vis Spectrophotometer: For accurate absorbance measurements.

Cuvettes: 10 mm path length quartz cuvettes for both absorbance and fluorescence

measurements.

Fluorescence Standard: A compound with a known quantum yield that absorbs and emits in

a similar spectral region to Cy5. For Cy5, a suitable standard could be a well-characterized

dye with emission in the far-red region.

Solvent: High-purity, spectroscopic grade solvent (e.g., phosphate-buffered saline (PBS) for

sulfo-Cy5).

Sample: Purified sulfo-Cy5 carboxylic acid.

Step-by-Step Methodology
Selection of a Reference Standard: Choose a reference standard with a known and stable

quantum yield. The standard's absorption spectrum should overlap with that of the Cy5

sample to allow for excitation at the same wavelength.
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Preparation of Stock Solutions: Prepare concentrated stock solutions of both the sulfo-Cy5

sample and the reference standard in the chosen solvent.

Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the

sample and the standard. The concentrations should be adjusted to yield absorbance values

between 0.01 and 0.1 at the excitation wavelength to avoid inner filter effects.[4]

Absorbance Measurements: Using the UV-Vis spectrophotometer, record the absorbance

spectrum for each dilution of the sample and the standard. Determine the absorbance at the

chosen excitation wavelength.

Fluorescence Measurements:

Set the excitation wavelength on the spectrofluorometer to the value used for the

absorbance measurements.

Record the corrected fluorescence emission spectrum for each dilution of the sample and

the standard. Ensure that the experimental parameters (e.g., slit widths) are kept constant

throughout all measurements.

Record the emission spectrum of the solvent blank.

Data Analysis:

Subtract the solvent blank spectrum from each of the sample and standard emission

spectra.

Calculate the integrated fluorescence intensity (the area under the curve) for each

corrected emission spectrum.

Plot the integrated fluorescence intensity versus the absorbance for both the sample and

the standard.

Determine the slope of the linear fit for both plots. The slope (gradient, m) is proportional

to the quantum yield.
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Calculation of Quantum Yield: Use the slopes from the plots to calculate the quantum yield of

the sulfo-Cy5 sample using the simplified gradient method equation:

Φ_s = Φ_r * (m_s / m_r) * (n_s² / n_r²)

If the same solvent is used for both the sample and the standard, the refractive index term

(n_s²/n_r²) becomes 1 and can be omitted.

Experimental Workflow Visualization
The following diagram illustrates the experimental workflow for determining the relative

fluorescence quantum yield using the comparative method.

Caption: Workflow for relative quantum yield determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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